1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C23H21N5O3S
• Molecular Weight: 447.5 g/mol
• IUPAC Name: 1,3-dimethyl-7-(1-oxo-1-phenothiazin-10-ylbutan-2-yl)purine-2,6-dione
• InChI: InChI=1S/C23H21N5O3S/c1-4-14(27-13-24-20-19(27)22(30)26(3)23(31)25(20)2)21(29)28-15-9-5-7-11-17(15)32-18-12-8-6-10-16(18)28/h5-14H,4H2,1-3H3
• InChI Key: ZQZQBRHEECABMQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1C2=CC=CC=C2SC3=CC=CC=C31)N4C=NC5=C4C(=O)N(C(=O)N5C)C

Description

1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound that combines the structural features of purine and phenothiazine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione typically involves multiple steps. One common approach is the acylation of phenothiazine derivatives with acyl chlorides in the presence of a Lewis acid such as aluminum chloride (AlCl3) in a solvent like carbon disulfide (CS2) . This is followed by further functionalization to introduce the purine moiety.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction can be achieved using hydrogenation catalysts such as palladium on carbon (Pd/C).

Substitution: Nucleophilic substitution reactions can be performed using reagents like sodium hydride (NaH) in dimethyl sulfoxide (DMSO).

Common Reagents and Conditions

Oxidation: KMnO4, CrO3

Reduction: Pd/C, hydrogen gas

Substitution: NaH, DMSO

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding reduced phenothiazine derivatives.

Scientific Research Applications

1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and antitumor properties.

Medicine: Explored for its potential use in drug development, particularly for its neuroleptic and antihistaminic activities.

Industry: Utilized in the development of advanced materials with specific electronic and photophysical properties.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione involves its interaction with various molecular targets and pathways. The phenothiazine moiety is known to interact with dopamine receptors, which may contribute to its neuroleptic effects . Additionally, the purine structure may interact with adenosine receptors, influencing various physiological processes .

Comparison with Similar Compounds

Similar Compounds

Chlorpromazine: A phenothiazine derivative with similar neuroleptic properties.

Promethazine: Another phenothiazine derivative with antihistaminic activity.

Theophylline: A purine derivative with bronchodilator effects.

Uniqueness

1,3-dimethyl-7-[1-oxo-1-(10H-phenothiazin-10-yl)butan-2-yl]-3,7-dihydro-1H-purine-2,6-dione is unique due to its combined structural features of phenothiazine and purine, which may confer a broader range of biological activities and applications compared to its individual components .